Cas no 39516-27-3 ((10S)-dodecane-1,10-diol)

• Product Name: (10S)-dodecane-1,10-diol
• CAS No: 39516-27-3
• MF: C₁₂H₂₆O₂
• MW: 202.333644390106
• CID: 1509361
• PubChem ID: 11715390
• Update Time: 2025-04-21

(10S)-dodecane-1,10-diol Chemical and Physical Properties

Names and Identifiers

• (10S)-dodecane-1,10-diol
• dodecane-1,10-diol
• DTXSID60885774
• 39516-27-3
• CHEBI:195447
• 1,10-dihydroxydodecane
• SCHEMBL269864
• 1,10-Dodecanediol

• Inchi： 1S/C12H26O2/c1-2-12(14)10-8-6-4-3-5-7-9-11-13/h12-14H,2-11H2,1H3
• InChI Key： BWELVAFPJUDDFX-UHFFFAOYSA-N
• SMILES： OC(CC)CCCCCCCCCO

Computed Properties

• Exact Mass: 202.19338
• Monoisotopic Mass: 202.193280068g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 10
• Complexity: 105
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• PSA: 40.46

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty alcohols